Cas no 1805045-70-8 (Ethyl 2-cyano-6-difluoromethyl-3-hydroxyphenylacetate)

• Product Name: Ethyl 2-cyano-6-difluoromethyl-3-hydroxyphenylacetate
• CAS No: 1805045-70-8
• MF: C₁₂H₁₁F₂NO₃
• MW: 255.217450380325
• CID: 4943870
• Update Time: 2025-10-29

Ethyl 2-cyano-6-difluoromethyl-3-hydroxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-6-difluoromethyl-3-hydroxyphenylacetate

• Inchi： 1S/C12H11F2NO3/c1-2-18-11(17)5-8-7(12(13)14)3-4-10(16)9(8)6-15/h3-4,12,16H,2,5H2,1H3
• InChI Key： NSIRIRBSONCQFD-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C#N)C=1CC(=O)OCC)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 340
• XLogP3: 2.6
• Topological Polar Surface Area: 70.3

Additional information on Ethyl 2-cyano-6-difluoromethyl-3-hydroxyphenylacetate

Ethyl 2-Cyano-6-Difluoromethyl-3-Hydroxyphenylacetate: A Comprehensive Overview

Ethyl 2-cyano-6-difluoromethyl-3-hydroxyphenylacetate, also known by its CAS number 1805045-70-8, is a complex organic compound with a unique structure that has garnered attention in various fields of chemistry and pharmacology. This compound is characterized by its cyano group, difluoromethyl substituent, and hydroxyphenyl group, which contribute to its diverse chemical properties and potential applications. Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, making it more accessible for research and development purposes.

The structure of ethyl 2-cyano-6-difluoromethyl-3-hydroxyphenylacetate is notable for its aromatic ring with multiple substituents. The cyano group at the 2-position imparts strong electron-withdrawing effects, while the difluoromethyl group at the 6-position introduces fluorine atoms, which are known for their unique electronic and steric properties. The hydroxy group at the 3-position adds hydrophilic characteristics, making this compound versatile in terms of reactivity and functionality. These structural features make it an interesting candidate for exploring various chemical transformations and biological activities.

Recent studies have focused on the synthesis of ethyl 2-cyano-6-difluoromethyl-3-hydroxyphenylacetate using advanced methodologies. One prominent approach involves the use of cross-coupling reactions, such as the Suzuki-Miyaura coupling, to introduce the difluoromethyl group onto the aromatic ring. This method has been optimized to achieve high yields and excellent regioselectivity, making it a reliable route for synthesizing this compound. Additionally, researchers have explored the use of direct fluorination techniques to introduce fluorine atoms onto the aromatic ring, further expanding the scope of synthetic strategies for this compound.

The application of ethyl 2-cyano-6-difluoromethyl-3-hydroxyphenylacetate spans across multiple disciplines. In pharmacology, this compound has been investigated as a potential lead molecule for drug discovery. Its unique structure allows for interactions with various biological targets, including enzymes and receptors, making it a valuable tool in medicinal chemistry. Recent studies have highlighted its potential as an inhibitor of certain kinases, which are key players in various disease pathways such as cancer and inflammation.

In materials science, ethyl 2-cyano-6-difluoromethyl-3-hydroxyphenylacetate has been explored as a building block for constructing advanced materials with tailored properties. The presence of fluorine atoms in its structure confers resistance to UV radiation and enhances thermal stability, making it suitable for applications in high-performance polymers and coatings. Furthermore, its cyano group enables compatibility with other functional groups, facilitating the design of multifunctional materials.

From an environmental perspective, understanding the degradation pathways of ethyl 2-cyano-6-difluoromethyl-3-hydroxyphenylacetate is crucial for assessing its ecological impact. Recent research has focused on evaluating its biodegradability under various conditions, including aerobic and anaerobic environments. Results indicate that this compound undergoes slow degradation due to its stable aromatic ring and electron-withdrawing substituents. However, further studies are needed to develop efficient methods for its breakdown in natural systems.

In conclusion, ethyl 2-cyano-6-difluoromethyl-3-hydroxyphenylacetate (CAS No: 1805045-70-8) is a multifaceted compound with significant potential in chemistry and related fields. Its unique structure enables diverse chemical reactivity and functionality, making it a valuable asset in both academic research and industrial applications. As advancements in synthetic methods continue to emerge, the accessibility and utility of this compound are expected to grow further, paving the way for new discoveries and innovations.